3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride

• IUPAC Name: 3-methylimidazo[4,5-b]pyridin-2-amine;dihydrochloride
• InChI: InChI=1S/C7H8N4.2ClH/c1-11-6-5(10-7(11)8)3-2-4-9-6;;/h2-4H,1H3,(H2,8,10);2*1H
• InChI Key: OMCBJGUVZDSDJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N.Cl.Cl
• Molecular Formula: C7H10Cl2N4
• Molecular Weight: 221.08 g/mol
• CAS RN: 1803606-34-9

Description

“3-methyl-3H-imidazo[4,5-b]pyridin-2-amine” is an organic heteropolycyclic compound. It contains a pyrazine ring fused to an imidazole ring. This compound is also known as “(3-Methyl-3H-imidazo [4,5-b]pyridin-2-yl)methanamine hydrochloride” according to Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “3-methyl-3H-imidazo[4,5-b]pyridin-2-amine” is characterized by an imidazole ring fused with a pyridine moiety. The InChI code for this compound is 1S/C7H8N4/c1-11-6-5 (10-7 (11)8)3-2-4-9-6/h2-4H,1H3, (H2,8,10).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Structure Elucidation : 3-Methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride has been used in the synthesis of various derivatives. For instance, 5, 7-Dichloro-3H-imidazo[4, 5-b]pyridine, a similar compound, is a versatile base that can be coupled with different sugar moieties. These compounds have been studied for their structure and ADA inhibitory activity (Cristalli et al., 1994).
• Solid-Phase Synthesis : A method for the solid-supported synthesis of imidazo[4,5-b]pyridines has been developed, using 2,4-dichloro-3-nitropyridine as a key building block. This process facilitates the preparation of trisubstituted derivatives with variable positioning of the pyridine nitrogen atom (Lemrová et al., 2014).

Chemical Analysis and Characterization

• Vibrational Spectra and Molecular Structure : The molecular structure and vibrational energy levels of various imidazo[4,5-b]pyridine derivatives, including those with methyl substitutions, have been determined using density functional theory. This also includes the study of hydrogen bonding and proton position in these molecules (Lorenc et al., 2008).

Potential Biological and Medicinal Applications

• Antituberculotic Activity : Derivatives of 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid, including various amides, nitriles, and hydrazones, have been synthesized and tested for antituberculotic activity. This highlights a potential application in the treatment of tuberculosis (Bukowski & Janowiec, 1996).
• Synthesis of Anticancer Agents : The synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines as potential anticancer agents has been explored. Some of these compounds have been shown to inhibit mitosis and have significant antitumor activity (Temple et al., 1987).

Mechanism of Action

Target of Action

The primary targets of 3-methyl-3H-imidazo[4,5-b]pyridin-2-amine dihydrochloride are the IKK-ε and TBK1 enzymes . These enzymes play a crucial role in activating the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .

Mode of Action

This compound interacts with its targets, IKK-ε and TBK1, by inhibiting their activity. This inhibition prevents the phosphorylation process, thereby reducing the activation of NF-kappaB .

Biochemical Pathways

The inhibition of IKK-ε and TBK1 affects the NF-kappaB signaling pathway. NF-kappaB is a protein complex that controls the transcription of DNA and plays a key role in regulating the immune response to infection. Incorrect regulation of NF-kappaB has been linked to cancer, inflammatory and autoimmune diseases, septic shock, viral infection, and improper immune development .

Pharmacokinetics

Similar compounds have been shown to be effective at inhibiting the activation of akt and an additional downstream effector (p70s6) following oral dosing in mice .

Result of Action

The result of the action of this compound is the reduced activation of NF-kappaB. This can lead to a decrease in the transcription of DNA and a potential reduction in the immune response to infection .